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Compound of Interest

Compound Name: Umeclidinium Bromide-d5

Cat. No.: B15142690 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for troubleshooting and improving the aqueous solubility of Umeclidinium
Bromide-d5.

Disclaimer: Umeclidinium Bromide-d5 is a deuterated analog of Umeclidinium Bromide.

While specific solubility data for the d5 variant is not widely published, its physicochemical

properties are expected to be nearly identical to the parent compound. The strategies outlined

in this document are based on the properties of Umeclidinium Bromide and are directly

applicable to Umeclidinium Bromide-d5.[1]

Frequently Asked Questions (FAQs)
Q1: What is Umeclidinium Bromide-d5 and why is its
solubility in aqueous solutions a critical factor?
Umeclidinium Bromide-d5 is a stable, isotope-labeled version of Umeclidinium Bromide, a

long-acting muscarinic antagonist (LAMA) used in the treatment of chronic obstructive

pulmonary disease (COPD).[1][2] The deuterated form is often used as an internal standard in

pharmacokinetic and metabolic studies.

Aqueous solubility is a critical parameter for several reasons:

Bioavailability: For a drug to be absorbed systemically, it must first be in a dissolved state at

the site of absorption.[3]
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Formulation Development: Creating stable and effective liquid formulations, such as those

for parenteral administration or in vitro assays, requires the active pharmaceutical ingredient

(API) to be fully dissolved.[4]

Experimental Accuracy: Inconsistent solubility can lead to high variability and unreliable

results in preclinical and clinical studies.[5]

Q2: What are the key physicochemical properties of
Umeclidinium Bromide?
Understanding the inherent properties of the molecule is the first step in troubleshooting

solubility. Umeclidinium Bromide is described as being slightly soluble in water.[6][7]

Property Value Source

Molecular Formula C₂₉H₃₄BrNO₂ [2][8]

Molecular Weight 508.5 g/mol [8]

Water Solubility Slightly soluble; Insoluble [6][7][9]

Organic Solvent Solubility

Soluble in DMSO (~15-100

mg/mL), DMF (~10 mg/mL),

and Ethanol (~0.14-12

mg/mL).

[9][10][11]

pKa (Strongest Basic) -3.7 (Predicted) [12]

logP 0.68 - 2.2 (Predicted) [12]

Note: The solubility of Umeclidinium Bromide in a 1:3 solution of DMSO:PBS (pH 7.2) is

approximately 0.25 mg/ml.[10] It is recommended not to store this aqueous solution for more

than one day.[10]

Q3: My Umeclidinium Bromide-d5 is not dissolving in
my aqueous buffer. What are the initial steps?
If you are encountering issues with dissolving your compound, follow this initial troubleshooting

workflow.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/GB/en/technical-documents/technical-article/pharmaceutical-and-biopharmaceutical-manufacturing/liquid-formulation-strategies/improving-active-pharmaceutical-ingredient-solubility-api-processing
https://dissolutiontech.com/issues/202211/DT202211_A01.pdf
https://www.tga.gov.au/sites/default/files/auspar-umeclidinium-bromide-and-vilanterol-trifenatate-150408-pi.pdf
https://www.tga.gov.au/sites/default/files/auspar-umeclidinium-bromide-201500709-pi.pdf
https://en.wikipedia.org/wiki/Umeclidinium_bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Umeclidinium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Umeclidinium-bromide
https://www.tga.gov.au/sites/default/files/auspar-umeclidinium-bromide-and-vilanterol-trifenatate-150408-pi.pdf
https://www.tga.gov.au/sites/default/files/auspar-umeclidinium-bromide-201500709-pi.pdf
https://www.selleckchem.com/datasheet/umeclidinium-bromide-S373501-DataSheet.html
https://www.selleckchem.com/datasheet/umeclidinium-bromide-S373501-DataSheet.html
https://cdn.caymanchem.com/cdn/insert/20700.pdf
https://www.medchemexpress.com/Umeclidinium-bromide.html
https://go.drugbank.com/salts/DBSALT001113
https://go.drugbank.com/salts/DBSALT001113
https://cdn.caymanchem.com/cdn/insert/20700.pdf
https://cdn.caymanchem.com/cdn/insert/20700.pdf
https://www.benchchem.com/product/b15142690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Observation

Verification Steps

Actionable Strategies

Outcome

Compound fails to dissolve
in aqueous buffer

Verify Compound Purity
and Identity (CoA)

Is CoA okay?

Prepare fresh stock
in recommended

organic solvent (e.g., DMSO)

Yes

Confirm buffer pH and
composition are correct

Yes

Apply gentle heating
(if compound is stable)

or sonication

Yes

Dilute stock solution
slowly into vigorously
stirring aqueous buffer

Compound Dissolved

Visual clarity?

Still Insoluble
(Proceed to Advanced Methods)

Precipitate forms?
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Physicochemical Modification

Formulation Strategies

Inadequate Aqueous Solubility

Is the compound
ionizable?

pH Adjustment Particle Size Reduction
(Micronization, Nanosuspension)

Co-solvents
(DMSO, Ethanol, PEG)

Complexation Agents
(Cyclodextrins)

If toxicity/concentration
is a concern

Solid Dispersions
(e.g., Spray Drying)

Yes Is dissolution rate
the primary issue?

No/Limited Effect

Yes

Is a liquid formulation
required?

No

Yes For solid dosage forms

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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